Cas no 13484-48-5 (2,3,5-Piperazinetrione)

2,3,5-Piperazinetrione structure
2,3,5-Piperazinetrione structure
Product Name:2,3,5-Piperazinetrione
CAS No:13484-48-5
MF:C4H4N2O3
MW:128.08616065979
CID:1031623
PubChem ID:567576
Update Time:2025-04-20

2,3,5-Piperazinetrione Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Piperazinetrione
    • Piperazine-2,3,5-trione
    • piperazine trione
    • 13484-48-5
    • YMRCYAMOHVNOSM-UHFFFAOYSA-N
    • 2,3,5-Piperazinetrione #
    • DB-335441
    • AKOS006348942
    • SCHEMBL3254305
    • Piperazinetrione
    • DTXSID30340800
    • Inchi: 1S/C4H4N2O3/c7-2-1-5-3(8)4(9)6-2/h1H2,(H,5,8)(H,6,7,9)
    • InChI Key: YMRCYAMOHVNOSM-UHFFFAOYSA-N
    • SMILES: O=C1CNC(C(N1)=O)=O

Computed Properties

  • Exact Mass: 128.02219199g/mol
  • Monoisotopic Mass: 128.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 75.3Ų

2,3,5-Piperazinetrione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM169637-1g
piperazine-2,3,5-trione
13484-48-5 95%
1g
$482 2021-08-05
Alichem
A139001969-1g
Piperazine-2,3,5-trione
13484-48-5 95%
1g
$411.84 2022-04-03
Chemenu
CM169637-1g
piperazine-2,3,5-trione
13484-48-5 95%
1g
$441 2023-02-18
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD